Cas no 139-56-0 (Benzoic acid,5-[2-[4-(aminosulfonyl)phenyl]diazenyl]-2-hydroxy-)

Benzoic acid,5-[2-[4-(aminosulfonyl)phenyl]diazenyl]-2-hydroxy- structure
139-56-0 structure
Product Name:Benzoic acid,5-[2-[4-(aminosulfonyl)phenyl]diazenyl]-2-hydroxy-
CAS No:139-56-0
MF:C13H11N3O5S
MW:321.308541536331
CID:149809
PubChem ID:67316
Update Time:2025-04-19

Benzoic acid,5-[2-[4-(aminosulfonyl)phenyl]diazenyl]-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,5-[2-[4-(aminosulfonyl)phenyl]diazenyl]-2-hydroxy-
    • (3E)-6-oxo-3-[(4-sulfamoylphenyl)hydrazinylidene]cyclohexa-1,4-diene-1-carboxylic acid
    • Chromo-Sulfol
    • Lutazol
    • Oftazol
    • Ophtazol
    • Salazosulfamida
    • Salazosulfamide
    • Salazosulfamidum
    • Salosept
    • G-33
    • Salazosulfanilamidum
    • 5-[[4-(Aminosulfonyl)phenyl]azo]-2-hydroxybenzoic acid
    • 4'-(Aminosulfonyl)-4-hydroxyazobenzene-3-carboxylic acid
    • NCIStruc2_001196
    • CCG-36802
    • Salazosulfamide [INN:DCF]
    • SALAZOSULFAMIDE [INN]
    • 139-56-0
    • Q27274426
    • EINECS 205-366-7
    • SCHEMBL6432001
    • Benzoic acid, 5-[[4-(aminosulfonyl)phenyl]azo]-2-hydroxy-
    • NCGC00013340
    • NSC27236
    • B6831ORH7W
    • BDBM50190337
    • Salazosulfamidum [INN-Latin]
    • 6-Oxo-3-[2-(4-sulfamoylphenyl)hydrazinylidene]cyclohexa-1,4-diene-1-carboxylic acid
    • NCIStruc1_001135
    • CHEMBL1364972
    • p-(Salicyl-5-azo)benzenesulfonamide
    • NCI60_002225
    • UNII-B6831ORH7W
    • 5-{[4-(aminosulfonyl)phenyl]diazenyl}-2-hydroxybenzoic acid
    • Salazosulfamida [INN-Spanish]
    • Probes2_000022
    • NALAZOSULFAMIDE
    • SCHEMBL2110085
    • NCGC00096457-01
    • 5-(p-Sulfamoylphenylazo)salicylic acid
    • Salicylic acid, 5-[(p-sulfamoylphenyl)azo]-
    • NCI27236
    • NS00041624
    • 5-((4-(aminosulfonyl)phenyl)diazenyl)-2-hydroxybenzoic acid
    • 2-hydroxy-5-[(4-sulfamoylphenyl)diazenyl]benzoic acid
    • CHEMBL377353
    • DTXSID30861803
    • NCGC00013340-02
    • NSC-27236
    • G 33
    • NSC 27236
    • DTXSID801317062
    • Azosulfamid Nr. 33
    • Salazo-sulfanilamidum
    • 5-(p-Sulfamylphenylazo)salicylic acid
    • NBSRUZQXRUNPNY-UHFFFAOYSA-N
    • Inchi： 1S/C13H11N3O5S/c14-22(20,21)10-4-1-8(2-5-10)15-16-9-3-6-12(17)11(7-9)13(18)19/h1-7,17H,(H,18,19)(H2,14,20,21)/b16-15+
    • InChI Key： NBSRUZQXRUNPNY-FOCLMDBBSA-N
    • SMILES： S(C1C=CC(=CC=1)/N=N/C1=CC=C(C(C(=O)O)=C1)O)(N)(=O)=O

Computed Properties

  • Exact Mass: 321.04200
  • Monoisotopic Mass: 321.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 664
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 1
  • Topological Polar Surface Area: 147A^2

Experimental Properties

  • Density: 1.58
  • Boiling Point: 569.5°Cat760mmHg
  • Flash Point: 298.2°C
  • Refractive Index: 1.69
  • PSA: 150.79000
  • LogP: 3.93430

Benzoic acid,5-[2-[4-(aminosulfonyl)phenyl]diazenyl]-2-hydroxy- Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

Benzoic acid,5-[2-[4-(aminosulfonyl)phenyl]diazenyl]-2-hydroxy- Related Literature

  • 1. Calculation of the electronic structure of boranes by the self-consistent molecular orbital method. Part III. Excited states of cage species
    David R. Armstrong,Peter G. Perkins,James J. P. Stewart J. Chem. Soc. Dalton Trans. 1973 2277
  • 2. Calculation of the electronic structure of boranes by the self-consistent molecular orbital method. Part III. Excited states of cage species
    David R. Armstrong,Peter G. Perkins,James J. P. Stewart J. Chem. Soc. Dalton Trans. 1973 2277
  • 3. Vacuum ultraviolet absorption spectra of methyl-substituted cyclopentanones and cyclohexanones
    Liam O'Toole,Paul Brint,Constantine Kosmidis,George Boulakis,Agisilaos Bolovinos J. Chem. Soc. Faraday Trans. 1992 88 1237

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